Cas no 753-89-9 (1-chloro-2,2-dimethylpropane)

• Product Name: 1-chloro-2,2-dimethylpropane
• CAS No: 753-89-9
• MF: C₅H₁₁Cl
• MW: 106.593840837479
• MDL: MFCD00000941
• CID: 83025
• PubChem ID: 87565898
• Update Time: 2025-04-19

1-chloro-2,2-dimethylpropane Chemical and Physical Properties

Names and Identifiers

• neo-Pentylchloride
• Neopentyl chloride
• Pentylchloridecolorlessliq
• 1-Chloro-2,2-dimethylpropane
• 2,2-Dimethylpropyl Chloride
• DTXSID7061069
• EINECS 212-040-8
• D89303
• AMY1168
• Propane, 1-chloro-2,2-dimethyl-
• t-C4H9CH2Cl
• 1-Chloro-2,2-dimethylpropane, 99%
• F8882-4704
• SCHEMBL172298
• UNII-J3J2EQV2JR
• 753-89-9
• MFCD00000941
• 1-chloro-2,2-dimethyl-propane
• SY048171
• AS-77765
• EN300-673983
• J3J2EQV2JR
• NS00037705
• AKOS009158972
• A934218
• DTXCID8047767
• Propane, 1chloro2,2dimethyl
• 1-chloro-2,2-dimethylpropane

• MDL： MFCD00000941
• Inchi： 1S/C5H11Cl/c1-5(2,3)4-6/h4H2,1-3H3
• InChI Key： JEKYMVBQWWZVHO-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)C
• BRN： 1730985

Computed Properties

• Exact Mass: 106.05500
• Monoisotopic Mass: 106.054928
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 33.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5

Experimental Properties

• Color/Form: Sweet colorless liquid
• Density: 0.866 g/mL at 25 °C(lit.)
• Melting Point: −20 °C (lit.)
• Boiling Point: 84-85 °C(lit.)
• Flash Point: Degrees Fahrenheit:15.8°F
  Degrees Celsius:-9°C
  
• Refractive Index: n20/D 1.4039(lit.)
• Water Partition Coefficient: Miscible with organic solvents. Immiscible with water.
• PSA: 0.00000
• LogP: 2.27130
• Solubility: Unable or difficult to mix

1-chloro-2,2-dimethylpropane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-22-43
• Safety Instruction： S16-S36/37
• Hazardous Material Identification：
• Risk Phrases：R11
• Packing Group：II
• Safety Term：3
• HazardClass：3
• PackingGroup：II
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides